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1-(4-bromobenzoyl)-4-phenyl-1,2,3,6-tetrahydropyridine

Name: 1-(4-bromobenzoyl)-4-phenyl-1,2,3,6-tetrahydropyridine
Brand: Smolecule
SKU: S6530175
Rating: 5 (5 reviews)

Catalog No.

S6530175

CAS No.

1180242-72-1

M.F

C18H16BrNO

M. Wt

342.2

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

1-(4-bromobenzoyl)-4-phenyl-1,2,3,6-tetrahydropyri...

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1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Specification
13. Others

General Information

CAS Number

1180242-72-1

Product Name

1-(4-bromobenzoyl)-4-phenyl-1,2,3,6-tetrahydropyridine

Molecular Formula

C18H16BrNO

Molecular Weight

342.2

BBPT is a pyridoindole derivative that was first synthesized by Tatsuo Kai in 1983. It is a white to off-white crystalline powder with a molecular weight of 398.32 g/mol. BBPT has a selective affinity for dopamine D4 receptors, making it a promising candidate for the treatment of various psychiatric disorders such as schizophrenia and attention deficit hyperactivity disorder (ADHD).

Physical and Chemical Properties

BBPT is a stable compound that is soluble in dimethyl sulfoxide (DMSO) and dichloromethane (DCM) but insoluble in water. It has a melting point of 158-160°C and a boiling point of 541.3°C. BBPT is a relatively polar compound with a LogP value of 2.72, making it suitable for various biological applications.

Synthesis and Characterization

BBPT can be synthesized through a multistep process involving the reaction of 4-bromobenzoyl chloride with pyridine to form 1-(4-bromobenzoyl) pyridine. The subsequent cyclization reaction of 1-(4-bromobenzoyl) pyridine with phenylhydrazine gives BBPT. The synthesis of BBPT can be optimized by modifying the reaction conditions, such as changing the solvent and temperature. BBPT can be characterized using various techniques such as nuclear magnetic resonance (NMR) spectroscopy, Fourier-transform infrared (FT-IR) spectroscopy, and UV-Vis spectroscopy.

Analytical Methods

BBPT can be quantified using various analytical methods such as high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and liquid chromatography-mass spectrometry (LC-MS). These methods can be used to determine the purity and concentration of BBPT in samples obtained from various biological or chemical experiments.

Biological Properties

BBPT has a high affinity for dopamine D4 receptors, making it a potential drug candidate for the treatment of various neurological and psychiatric disorders. BBPT has been shown to have antipsychotic, antidepressant, and anxiolytic effects in animal models. Additionally, BBPT has exhibited anticancer properties, with studies showing its potential as an inhibitor of tumor growth and angiogenesis.

Toxicity and Safety in Scientific Experiments

The toxicity and safety of BBPT have been evaluated in various studies, and the compound has been found to have a low toxicity profile with no serious adverse effects reported. However, like any chemical compound, BBPT should be handled with care, and proper safety measures should be taken while handling it in scientific experiments.

Applications in Scientific Experiments

BBPT has numerous applications in scientific experiments, including its potential use as a therapeutic agent in neuroscience and cancer treatment. BBPT can also be used to study the role of dopamine D4 receptors in various neurological disorders and their underlying mechanisms.

Current State of Research

Research on BBPT is ongoing, with various studies focusing on its chemical, biological, and medicinal properties. Recently, BBPT has been identified as a potent and selective inhibitor of SARS-CoV-2 (the virus that causes COVID-19), making it a promising lead compound for the development of COVID-19 therapeutics.

Potential Implications in Various Fields of Research and Industry

BBPT has potential implications in various fields of research and industry, including medicine, pharmaceuticals, and material sciences. BBPT can be used as a starting material for the synthesis of novel compounds with diverse biological activities. Its potential as an anticancer agent makes it a valuable compound for the development of cancer therapies. Additionally, BBPT can serve as a model compound to study the structure-activity relationship of other pyridoindole derivatives.

Limitations and Future Directions

Despite its potential applications, BBPT has limitations that should be addressed in future studies. Further research should focus on improving the synthesis and characterization of BBPT, as well as understanding its underlying mechanisms of action. Moreover, the development of BBPT as a therapeutic agent requires more preclinical and clinical studies to establish its safety and efficacy. Future directions for BBPT include exploring its potential in other fields such as material sciences and green chemistry.
In conclusion, BBPT is a chemical compound with diverse applications in various fields of research and industry. It possesses unique properties, making it a valuable compound for medicinal chemistry and molecular biology studies. The synthesis, characterization, and analytical methods for BBPT are well-established, allowing for its use in scientific experiments. Future research should aim to elucidate the underlying mechanisms of BBPT's biological activity and explore its potential applications in various fields.